Cas no 16956-53-9 (Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]-)

• Product Name: Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]-
• CAS No: 16956-53-9
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 221242
• PubChem ID: 256213
• Update Time: 2025-04-19

Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[[bis(2-hydroxyethyl)amino]methylene]-
• 2-[[bis(2-hydroxyethyl)amino]methylidene]propanedinitrile
• [Bis-(2-hydroxyethyl)-amino]-methylenmalononitril
• {[bis(2-hydroxyethyl)amino]methylidene}propanedinitrile
• AC1L5U40
• AC1Q4PYZ
• AR-1A9395
• CHEMBL56793
• CTK4D3337
• KST-1B1541
• NCIOpen2_001163
• NSC82656
• NSC-82656
• 16956-53-9
• DTXSID40292447

• Inchi： 1S/C8H11N3O2/c9-5-8(6-10)7-11(1-3-12)2-4-13/h7,12-13H,1-4H2
• InChI Key： OMKRYUHVPHQNPR-UHFFFAOYSA-N
• SMILES： OCCN(/C=C(\C#N)/C#N)CCO

Computed Properties

• Exact Mass: 181.08523
• Monoisotopic Mass: 181.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.1
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Density: 1.266
• Boiling Point: 579.2°C at 760 mmHg
• Flash Point: 304.1°C
• Refractive Index: 1.55
• PSA: 91.28
• LogP: -0.79594